N-(6-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-1-methyl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(6-ethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-1-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C15H16N4O2S/c1-4-21-10-5-6-12-13(9-10)22-15(19(12)3)16-14(20)11-7-8-18(2)17-11/h5-9H,4H2,1-3H3
• InChI Key: RBOKDARKCHATGZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C(=NC(=O)C3=NN(C=C3)C)S2)C
• Molecular Formula: C15H16N4O2S
• Molecular Weight: 316.4 g/mol

Description

Compounds with a benzo[d]thiazol-2(3H)-ylidene structure are often used in the synthesis of various pharmaceuticals. They are typically heterocyclic aromatic hydrocarbons containing phenyl and thiazole rings, as well as sulfur and nitrogen atoms in their structures.

Synthesis Analysis

The synthesis of similar compounds often involves coupling substituted 2-amino benzothiazoles with other compounds. For example, N-phenyl anthranilic acid has been used in the synthesis of some benzo[d]thiazol-2-yl compounds.

Molecular Structure Analysis

The molecular structure of these compounds is typically analyzed using techniques like IR spectroscopy, NMR spectroscopy, and mass spectrometry.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be determined using various analytical techniques. For example, the melting point can be determined using a melting point apparatus, and the elemental composition can be determined using elemental analysis.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of N-(6-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-1-methyl-1H-pyrazole-3-carboxamide:

Anti-inflammatory Agents

This compound has shown potential as an anti-inflammatory agent. Research indicates that derivatives of benzothiazole, such as this one, can inhibit enzymes like COX-1 and COX-2, which are involved in the inflammatory process. .

Antidepressant and Anticonvulsant Effects

Studies have explored the antidepressant and anticonvulsant effects of benzothiazole derivatives. .

Antimicrobial Activity

Benzothiazole derivatives are known for their antimicrobial properties. .

Anticancer Research

The structure of this compound allows it to interact with various biological targets, potentially inhibiting cancer cell growth. .

Neuroprotective Agents

Benzothiazole derivatives have been investigated for their neuroprotective effects. .

Mechanism of Action

Target of Action

The primary target of this compound is the Cyclooxygenase (COX) enzymes . These enzymes play a crucial role in the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation .

Mode of Action

The compound interacts with the COX enzymes, inhibiting their activity . This inhibition prevents the conversion of arachidonic acid to prostaglandins, thereby reducing inflammation . The compound has been shown to have a higher inhibitory effect on COX-1, with IC50 values of 11.34 µM .

Biochemical Pathways

The compound affects the arachidonic acid pathway . By inhibiting the COX enzymes, it prevents the formation of prostaglandins from arachidonic acid . This results in a decrease in inflammation, as prostaglandins are key mediators of this process .

Result of Action

The inhibition of the COX enzymes by this compound leads to a reduction in the production of prostaglandins . This results in a decrease in inflammation, as prostaglandins are key mediators of this process . The compound has been shown to have a significant anti-inflammatory effect .

Safety and Hazards

The safety and hazards associated with these compounds would depend on their exact structure. Some similar compounds have been found to have low ulcerogenic and irritative action on the gastrointestinal mucosa.

Future Directions

Future research could involve synthesizing new derivatives of these compounds and evaluating their biological activities. This could lead to the development of new pharmaceuticals.